Cas no 1791402-89-5 (2-Imidazolidinone, 1-methyl-3-(3R)-3-piperidinyl-)

• Product Name: 2-Imidazolidinone, 1-methyl-3-(3R)-3-piperidinyl-
• CAS No: 1791402-89-5
• MF: C₉H₁₇N₃O
• MW: 183.250781774521
• CID: 5094119
• Update Time: 2025-06-08

2-Imidazolidinone, 1-methyl-3-(3R)-3-piperidinyl- Chemical and Physical Properties

Names and Identifiers

• 2-Imidazolidinone, 1-methyl-3-(3R)-3-piperidinyl-
• (R)-1-Methyl-3-(piperidin-3-yl)imidazolidin-2-one
• Benzoicacid,7-(chlorosulfonyl)-,methylester

• Inchi： 1S/C9H17N3O/c1-11-5-6-12(9(11)13)8-3-2-4-10-7-8/h8,10H,2-7H2,1H3/t8-/m1/s1
• InChI Key： BQLWPACULUDECG-MRVPVSSYSA-N
• SMILES： C1(=O)N(C)CCN1[C@@H]1CCCNC1

Additional information on 2-Imidazolidinone, 1-methyl-3-(3R)-3-piperidinyl-

2-Imidazolidinone, 1-methyl-3-(3R)-3-piperidinyl- (CAS No. 1791402-89-5): A Comprehensive Overview

2-Imidazolidinone, 1-methyl-3-(3R)-3-piperidinyl- (CAS No. 1791402-89-5) is a compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, also known as 1-methyl-3-(3R)-3-piperidinyl-2-imidazolidinone, is a member of the imidazolidinone class of compounds and is characterized by its unique structural features and potential biological activities.

The imidazolidinone core is a versatile scaffold that has been extensively studied for its ability to modulate various biological targets. The presence of the 1-methyl and 3-(3R)-3-piperidinyl substituents further enhances the compound's pharmacological profile, making it a promising candidate for drug development. Recent research has focused on elucidating the mechanisms of action and therapeutic potential of this compound in various disease models.

One of the key areas of interest for 2-Imidazolidinone, 1-methyl-3-(3R)-3-piperidinyl- is its potential as a neuroprotective agent. Studies have shown that this compound can effectively protect neurons from oxidative stress and neurotoxicity, which are common factors in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism behind this neuroprotective effect is thought to involve the modulation of intracellular signaling pathways and the reduction of oxidative damage.

In addition to its neuroprotective properties, 2-Imidazolidinone, 1-methyl-3-(3R)-3-piperidinyl- has also been investigated for its anti-inflammatory effects. Inflammatory responses play a crucial role in many chronic diseases, and compounds that can effectively reduce inflammation have significant therapeutic value. Research has demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in both in vitro and in vivo models.

The pharmacokinetic properties of 2-Imidazolidinone, 1-methyl-3-(3R)-3-piperidinyl- have also been studied to assess its suitability as a therapeutic agent. Preliminary data suggest that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for effective drug delivery and sustained therapeutic effects. Further optimization of these properties through chemical modifications may enhance the compound's therapeutic potential.

Clinical trials are an essential step in translating preclinical findings into effective treatments. While 2-Imidazolidinone, 1-methyl-3-(3R)-3-piperidinyl- is still in the early stages of clinical development, initial studies have shown promising results. Phase I trials have demonstrated that the compound is well-tolerated at various doses, with no significant adverse effects reported. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

The potential applications of 2-Imidazolidinone, 1-methyl-3-(3R)-3-piperidinyl- extend beyond neuroprotection and anti-inflammation. Recent studies have explored its effects on other biological processes, such as cell proliferation and apoptosis. For example, research has shown that this compound can inhibit the proliferation of cancer cells by inducing apoptosis and disrupting cell cycle progression. These findings suggest that 2-Imidazolidinone, 1-methyl-3-(3R)-3-piperidinyl- may have potential as an anticancer agent.

In conclusion, 2-Imidazolidinone, 1-methyl-3-(3R)-3-piperidinyl- (CAS No. 1791402-89-5) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and biological activities make it an attractive candidate for further research and development. As more studies are conducted to elucidate its mechanisms of action and optimize its pharmacological properties, it is likely that this compound will play an increasingly important role in the treatment of various diseases.